Cas no 1864528-92-6 (ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate
• CAS No: 1864528-92-6
• MF: C₇H₉F₂N₃O₂
• MW: 205.162068128586
• CID: 6612096
• PubChem ID: 165839299
• Update Time: 2025-11-07

ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate
• 1864528-92-6
• EN300-1168417

• Inchi： 1S/C7H9F2N3O2/c1-3-14-6(13)7(8,9)5-10-4-11-12(5)2/h4H,3H2,1-2H3
• InChI Key： BHWWQDDOXISVAR-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1=NC=NN1C)F

Computed Properties

• Exact Mass: 205.06628286g/mol
• Monoisotopic Mass: 205.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate

Ethyl 2,2-Difluoro-2-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Acetate: A Comprehensive Overview

Ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate (CAS No. 1864528-92-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a difluoro group with a triazole ring system, making it a versatile building block for advanced chemical synthesis. The triazole moiety is particularly notable for its ability to participate in various chemical reactions, including click chemistry and bioconjugation.

Recent studies have highlighted the potential of ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate in the development of novel materials for optoelectronic devices. Researchers have demonstrated that the compound's difluoro group can significantly enhance the electronic properties of materials, leading to improved performance in light-emitting diodes (LEDs) and solar cells. This finding underscores the importance of understanding the relationship between molecular structure and functional properties in designing advanced materials.

The synthesis of ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the preparation of the triazole ring system and subsequent fluorination to introduce the difluoro group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In addition to its role in materials science, ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate has shown promise in pharmaceutical research. Its ability to act as a bioisostere makes it a valuable tool for drug design and optimization. For instance, studies have explored its potential as a scaffold for developing inhibitors of key enzymes involved in metabolic disorders and cancer.

The compound's stability under various conditions has also been extensively studied. Research indicates that ethyl difluoroacetate derivatives exhibit excellent thermal stability and resistance to hydrolysis under mild conditions. These properties make them ideal candidates for use in high-throughput screening assays and other demanding applications.

Furthermore, the integration of ethyl difluoroacetate into polymer systems has opened new avenues for developing advanced composites with tailored mechanical and thermal properties. By incorporating this compound into polymer matrices, scientists have achieved enhanced flexibility and durability in materials used for aerospace and automotive industries.

In conclusion, ethyl difluoroacetate, specifically ethyl 2,2-difluoro-2-(1-methyl-1H-1,2,4-triazol-5-Yl)Acetate, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will find even more applications in emerging fields such as nanotechnology and green chemistry.